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Compound of Interest

Compound Name: 3'-Methylacetanilide

Cat. No.: B1675878

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals working with 3'-
Methylacetanilide. Adherence to these guidelines is essential for ensuring personal safety and
proper management of this chemical compound.

Essential Safety Information

3'-Methylacetanilide is a solid chemical that poses several health risks. It is harmful if
swallowed, causes skin and eye irritation, and may lead to respiratory irritation. Therefore, strict
adherence to safety protocols is mandatory.

Physical and Chemical Properties

A thorough understanding of the compound's properties is the first step in safe handling.
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Property Value

Appearance White to light gray crystalline powder
Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Melting Point 65-67 °C

Solubility Soluble in alcohol

Stability Stable under normal conditions
Incompatibilities Strong oxidizing agents

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazards associated with 3'-Methylacetanilide are acute toxicity (oral), skin
irritation, serious eye irritation, and respiratory tract irritation. The selection of appropriate
Personal Protective Equipment (PPE) is critical to mitigate these risks.

Recommended PPE for Handling 3'-Methylacetanilide:
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PPE Category Specification Rationale

Chemical-resistant gloves
) (Nitrile or Neoprene rubber are  To prevent skin contact and
Hand Protection Lo
generally recommended for subsequent irritation.

aromatic amines).

To protect eyes from dust
) Safety goggles or a face ) )
Eye Protection ) particles and potential
shield.
splashes.

) ] Laboratory coat, long-sleeved o ]
Skin and Body Protection ) To minimize skin exposure.
clothing, and closed-toe shoes.

Use in a well-ventilated area. A
NIOSH-approved respirator
) ) with an organic vapor cartridge  To prevent inhalation of
Respiratory Protection o )
may be necessary for irritating dust particles.
operations with a high potential

for dust generation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3'-Methylacetanilide is crucial for minimizing exposure and
ensuring a safe laboratory environment.

Workflow for Handling 3'-Methylacetanilide
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Handling Workflow for 3'-Methylacetanilide

Preparation
- Review SDS
- Don appropriate PPE

Proceed with caution

Weighing and Transfer
- Use a chemical fume hood or ventilated enclosure
- Minimize dust generation

Transfer to reaction vessel

Reaction/Procedure
- Maintain controlled conditions
- Avoid contact with incompatible materials

Upon completion

Decontamination
- Clean work surfaces
- Decontaminate equipment

After cleaning

Waste Disposal
- Segregate waste
- Follow specific disposal protocol

Click to download full resolution via product page
Caption: A step-by-step workflow for the safe handling of 3'-Methylacetanilide.

Disposal Plan: Managing 3'-Methylacetanilide Waste

Proper disposal of 3'-Methylacetanilide and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Disposal Protocol:

The recommended method for the disposal of 3'-Methylacetanilide is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1675878?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

afterburner and scrubber.
Step-by-Step Disposal Procedure:

e Segregation: Keep 3'-Methylacetanilide waste separate from other chemical waste
streams.

o Labeling: Clearly label the waste container as "Hazardous Waste: 3'-Methylacetanilide".

» Storage: Store the waste in a designated, well-ventilated, and secure area, away from
incompatible materials.

» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company. Do not attempt to dispose of this chemical through standard laboratory drains or
as regular solid waste.

Contaminated lab equipment, such as gloves and paper towels, should be double-bagged,
labeled as hazardous waste, and disposed of through the same professional channels.

Personal Protective Equipment (PPE) Selection Process

PPE Selection for Handling 3'-Methylacetanilide

Task Assessment
- Weighing?

- Solution prep?

- High-energy process?

High Risk

High Dust/Splash Potential

Enhanced PPE

Low Dust/Splash Potential

Standard PPE

- Standard PPE +
- Face Shield
- Respirator (if needed)

- Nitrile/Neoprene Gloves
- Safety Goggles
- Lab Coat
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Caption: A decision-making diagram for selecting appropriate PPE.

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3'-Methylacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675878#personal-protective-equipment-for-
handling-3-methylacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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